Cas no 904813-35-0 (N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide)
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide
- 1H-1,2,3-Triazole-4-carboxamide, N-(2-chlorophenyl)-1,5-diphenyl-
-
- Inchi: 1S/C21H15ClN4O/c22-17-13-7-8-14-18(17)23-21(27)19-20(15-9-3-1-4-10-15)26(25-24-19)16-11-5-2-6-12-16/h1-14H,(H,23,27)
- SMILES: N1(C2=CC=CC=C2)C(C2=CC=CC=C2)=C(C(NC2=CC=CC=C2Cl)=O)N=N1
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3273-0203-2μmol |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-5μmol |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-10μmol |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-20μmol |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-1mg |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-2mg |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-3mg |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-4mg |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-5mg |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3273-0203-10mg |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide |
904813-35-0 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide
N-(2-Chlorophenyl)-1,5-Diphenyl-1H-1,2,3-Triazole-4-Carboxamide (CAS No. 904813-35-0): A Comprehensive Overview
N-(2-Chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904813-35-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide make it a valuable candidate for various drug discovery programs.
The chemical structure of N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide consists of a central 1H-1,2,3-triazole ring flanked by two phenyl groups and a carboxamide moiety attached to the 4-position. The presence of the chloro substituent on the phenyl ring imparts additional stability and reactivity to the molecule. This structural arrangement confers several advantageous properties, including enhanced solubility, improved bioavailability, and increased binding affinity to target proteins.
Recent studies have highlighted the potential of N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is its use as an antifungal agent. Triazoles are well-known for their antifungal properties due to their ability to inhibit ergosterol biosynthesis in fungal cells. Research has shown that N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. This makes it a promising candidate for the development of new antifungal drugs.
In addition to its antifungal properties, N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide has also shown potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For instance, it has been shown to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis. These findings suggest that N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide could be further explored as a novel anticancer agent.
The pharmacokinetic properties of N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide have also been investigated in preclinical studies. These studies have revealed that the compound exhibits favorable absorption and distribution profiles when administered orally or intravenously. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. Additionally, it has been found to have a moderate plasma protein binding capacity and a reasonable half-life, which are desirable characteristics for a potential therapeutic agent.
Toxicity studies have shown that N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety and efficacy in humans. Preclinical toxicity studies have not reported any significant adverse effects at doses up to 500 mg/kg in animal models.
The synthesis of N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide can be achieved through several synthetic routes. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction between an azide and an alkyne to form the triazole core. Subsequent functionalization steps can then be used to introduce the desired substituents onto the triazole ring. This modular synthesis strategy allows for the facile preparation of structurally diverse analogs for further biological evaluation.
In conclusion, N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904813-35-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as an antifungal and anticancer agent. Ongoing research efforts aim to optimize its pharmacological profile and explore its therapeutic potential in clinical settings.
904813-35-0 (N-(2-chlorophenyl)-1,5-diphenyl-1H-1,2,3-triazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)